Dazomet

• CAS No.: 533-74-4
• Product Name: Dazomet
• Molecular Formula: C5H10N2S2
• Molecular Weight: 162.3 g/mol
• IUPAC Name: 3,5-dimethyl-1,3,5-thiadiazinane-2-thione
• Standard InChI: InChI=1S/C5H10N2S2/c1-6-3-7(2)5(8)9-4-6/h3-4H2,1-2H3
• Standard InChIKey: QAYICIQNSGETAS-UHFFFAOYSA-N
• SMILES: CN1CN(C(=S)SC1)C
• Canonical SMILES: CN1CN(C(=S)SC1)C
• Colorform: Colorless crystals; Needles from benzene
• Density: 1.3 at 68 °F (NTP, 1992); 1.30 at 20 °C; Relative density (water = 1): 1.3
• Flash Point: 93 °C
• Melting Point: 248 °F (decomposes) (NTP, 1992); 106.0 °C; 106 °C
• Physical Description: Dazomet appears as white crystals or off-white powder. Pungent, acrid odor. (NTP, 1992); WHITE OR COLOURLESS CRYSTALS.
• Description: Dazomet is a dithiocarbamic ester that is 1,3,5-thiadiazinane with a thione moiety at position 2 and in which the hydrogens attached to the nitrogens are replaced by methyl groups. A fungicide, herbicide and nematicide, it is used prior to sowing or planting for the control of soil fungi, nematodes, bacteria and germinating weeds, and as fumigant for poultry litter and eggs to control Salmonella. It is a non-ozone-depleting alternative to methyl bromide. It has a role as a herbicide, a nematicide, an antibacterial agent and an antifungal agrochemical. It is a dithiocarbamic ester and a thiadiazinane.; Dazomet appears as white crystals or off-white powder. Pungent, acrid odor. (NTP, 1992)
• Shelf Life: Stable at temperatures up to 35 °C. Sensitive to temperatures >50 °C, & to moisture. Hydrolysed in acidic media to carbon disulfide, formaldehyde, & methylamine.; DECOMPOSED BY WATER, DIL ACIDS.; Stable for at least 2 yr below 50 °C.; Stable at ambient temperatures if it is kept dry.
• Solubility: less than 1 mg/mL at 64° F (NTP, 1992); 0.02 M; SOL IN WATER (0.12% AT 25 °C); INSOL IN CARBON TETRACHLORIDE; Reacts with water; soluble in ethanol.; Organic solvents 0.0 g/100 ml, isopropanol 0.5 g/100 ml, xylene 1.1 g/100 ml, ethanol 3.0 g/100 ml, ethylene glycol 3.0 g/100 ml, ethylene glycol monomethyl ether 5.0 g/100 ml, dioxane 8.0 g/100 ml, acetone 13.1 g/100 ml, trichloroethylene 30.0 g/100 ml, chloroform 30 g/100 ml, dimethyl sulfoxide, 30 g/100 ml, dimethyl formamide 30 g/100 ml.; Solubility (20 °C): 400 g/kg cyclohexane; 391 g/kg chloroform; 173 g/kg acetone; 51 g/kg benzene; 15 g/kg ethanol; 6 g/kg diethyl ether.; Soluble in alcohol with decomposition. Decomposes in dilute acids.; In water, 3 g/kg (3X10+3 mg/L) at 20 °C; In water, 1.2 g/L at 30 °C; Solubility in water, g/100ml at 20 °C: 0.3
• Synonyms: Dimethylformocarbothialdine; Fennosan B 100; Metasol D 3TA; Mylone; Mylone 85; N 521; NSC 4737; Nalco 5787; Nalcon 243; Nefusan; Nuosept S; Stauffer N 521; Tetrahydro-2H-3,5-dimethyl-1,3,5-thiadiazine-2-thione; Tetrahydro-3,5-dimethyl-1,3,5-thiadiazi
• Vapor Pressure: 2.77 mm Hg at 68 °F (NTP, 1992); 2.80e-06 mmHg; 2.8X10-6 mm Hg at 20 °C
• PubChem Compound: 10788
• Last Modified: Nov 11 2021